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Compound of Interest

5-oxothiomorpholine-3-carboxylic
Acid

Cat. No.: B1307545

Compound Name:

For researchers, scientists, and professionals in drug development, ensuring the safe and
compliant disposal of chemical reagents is a critical component of laboratory safety and
operational excellence. This guide provides detailed, step-by-step procedures for the proper
disposal of 5-oxothiomorpholine-3-carboxylic acid (CAS Number: 14226-97-2), a compound
often used as an impurity standard for Carbocisteine.[1] Adherence to these protocols is
essential to minimize environmental impact and ensure personnel safety.

Hazard Profile and Safety Overview

5-Oxothiomorpholine-3-carboxylic acid is classified as a hazardous substance.[2] All
handling and disposal procedures should be conducted with appropriate personal protective
equipment (PPE) and in accordance with established laboratory safety protocols.

Key Hazards:

e Harmful if swallowed.[2]

o Causes skin irritation.[2]

o Causes serious eye irritation.[2]

e May cause respiratory irritation.[2]

Incompatible Materials:
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e Strong oxidizing agents.[2][3]
Hazardous Decomposition Products:
o Under fire conditions, may produce:

o Carbon oxides (CO, CO2)[2][3]

o Nitrogen oxides (NOx)[2]

o Sulfur oxides[3]

o Hydrogen sulfide[2]

A summary of critical safety information is provided in the table below.
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Hazard L Primary Routes of Recommended
. Description
Classification Exposure PPE

Safety glasses with

o Harmful if swallowed. ) side shields, lab coat,
Acute Oral Toxicity Ingestion _
[2] protective gloves
(e.g., nitrile).

Safety glasses with

Skin Causes skin irritation. ) side shields, lab coat,
) o Skin contact )
Corrosion/Irritation [2] protective gloves
(e.g., nitrile).

] Safety glasses with
o Causes serious eye . _
Eye Damage/Irritation Eye contact side shields or

irritation.[2] goggles.[2]

Use in a well-

ventilated area or with

a fume hood.
Inhalation NIOSH/MSHA

approved respirator if

STOT - Single May cause respiratory

Exposure irritation.[2]

exposure limits are
exceeded.[2]

Experimental Protocol: Disposal of 5-
Oxothiomorpholine-3-Carboxylic Acid

This protocol outlines the standard operating procedure for the disposal of 5-
oxothiomorpholine-3-carboxylic acid from a laboratory setting. Disposal must comply with all
applicable regional, national, and local regulations.[2]

Materials:
o Appropriate PPE (lab coat, safety goggles, chemical-resistant gloves)

» Designated hazardous waste container, clearly labeled
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e Chemical fume hood
e Waste manifest or logbook
Procedure:
o Preparation and Segregation:
o Ensure all PPE is worn correctly before handling the chemical.

o lIdentify a suitable, designated hazardous waste container. The container must be
compatible with the chemical, in good condition, and have a secure lid.

o Do not mix 5-oxothiomorpholine-3-carboxylic acid with incompatible waste streams,
particularly strong oxidizing agents.[2][3]

o Waste Collection:
o Solid Waste:

» Carefully transfer any unused or waste solid 5-oxothiomorpholine-3-carboxylic acid
into the designated hazardous waste container.

= Avoid creating dust.[2] If the material is a powder, conduct transfers in a fume hood or a
designated area with controlled ventilation.

» Use tools (spatula, scoop) that are clean and compatible with the chemical.
o Contaminated Materials:

= Any materials that have come into direct contact with the chemical, such as weighing
paper, gloves, and disposable labware, should be considered contaminated.

» Place all contaminated materials into the same designated hazardous waste container.
o Solutions:

» |f the waste is in a solution, do not pour it down the drain.[3]
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» Transfer the solution to a designated liquid hazardous waste container. Ensure the
container is properly labeled with the chemical name and concentration.

o Container Management:
o Securely close the lid of the hazardous waste container after each addition.

o Label the container clearly with "Hazardous Waste," the full chemical name ("5-
oxothiomorpholine-3-carboxylic acid"), and the approximate quantity.

o Store the waste container in a designated, well-ventilated, and secure secondary
containment area, away from incompatible materials.

» Final Disposal:

o Arrange for the collection of the hazardous waste by a licensed professional waste
disposal service.[4]

o Complete all necessary waste disposal documentation (e.g., waste manifest) as required
by your institution and local regulations.

o Disposal should be carried out at an approved waste disposal plant.[2][3]
Spill Cleanup Procedure:
In the event of a spill, follow these steps:
o Evacuate and Alert: Alert personnel in the immediate area.

« Control and Contain: Prevent further leakage or spillage if it is safe to do so.[2] For powder
spills, cover with a plastic sheet to minimize spreading.[2]

e Cleanup:
o Wear appropriate PPE, including respiratory protection if dust is generated.[5]

o Use dry cleanup procedures; avoid creating dust.[2][5]
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o Mechanically take up the spilled material (e.g., sweep or vacuum with an explosion-proof
vacuum) and place it in a labeled container for disposal.[2][5]

o Decontamination: Clean the contaminated surface thoroughly.[2] Wash the area with soap

and water.[2]

Visual Workflow for Disposal

The following diagram illustrates the logical flow of the disposal process for 5-
oxothiomorpholine-3-carboxylic acid.
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Figure 1: Disposal Workflow for 5-Oxothiomorpholine-3-Carboxylic Acid

Click to download full resolution via product page

Caption: Disposal Workflow for 5-Oxothiomorpholine-3-Carboxylic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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